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Introduction
(S)-3-Phenyllactic acid (PLA), an organic acid with the molecular formula C₉H₁₀O₃, is a

metabolite produced by a variety of microorganisms, most notably lactic acid bacteria (LAB).[1]

It has garnered significant attention in the scientific community for its broad-spectrum

antimicrobial activity against a range of pathogenic and spoilage-related bacteria and fungi.[2]

[3] This document provides a comprehensive overview of the antimicrobial and antifungal

efficacy of (S)-3-Phenyllactic acid, details the experimental protocols used to determine its

activity, and illustrates its proposed mechanisms of action. The quantitative data presented

herein is intended to serve as a valuable resource for researchers and professionals in the

fields of microbiology, food science, and pharmaceutical development.

Antimicrobial Spectrum of (S)-3-Phenyllactic Acid
(S)-3-Phenyllactic acid has demonstrated inhibitory activity against both Gram-positive and

Gram-negative bacteria.[4] Its effectiveness is often pH-dependent, with greater activity

observed at lower pH values, a characteristic typical of weak organic acids.[2][5] The
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antimicrobial activity is quantified primarily by the Minimum Inhibitory Concentration (MIC) and

Minimum Bactericidal Concentration (MBC).

Quantitative Antibacterial Data
The following table summarizes the reported MIC and MBC values of (S)-3-Phenyllactic acid

against various bacterial species.

Microorgani
sm

Strain Metric Value pH
Reference(s
)

Listeria

innocua
ATCC 33090 MIC 1.6 mM 4.5 [5]

MIC 2.8 mM 5.0 [5]

MIC 5.7 mM 5.5 [5]

MIC 11.3 mM 6.0 [5]

MIC 22.6 mM 6.5 [5]

MIC ~45 mM 7.0 [5]

Aggregatibact

er

actinomycete

mcomitans

- MIC
20 mM (3.3

mg/mL)
- [6]

Klebsiella

pneumoniae
- MIC 2.5 mg/mL - [7]

Listeria

monocytogen

es

- MIC 1.25 mg/mL Not Specified [2]

Pseudomona

s aeruginosa
-

Zone of

Inhibition

19.3 - 24.6

mm
- [8]
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The antifungal properties of (S)-3-Phenyllactic acid are extensive, covering a wide range of

molds and yeasts, including species of Aspergillus, Penicillium, Fusarium, Candida, and

Rhodotorula.[6][9] Its fungicidal and fungistatic effects make it a compound of interest for food

preservation and potential clinical applications.[10][11]

Quantitative Antifungal Data
The table below presents the antifungal activity of (S)-3-Phenyllactic acid against various

fungal species, expressed as MIC and Minimum Fungicidal Concentration (MFC).
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Microorgani
sm

Strain(s) Metric Value pH
Reference(s
)

Rhizopus

arrhizus
MTCC 24794 MIC 180 mg/mL - [8][9][12]

Rhizopus sp. - MIC 180 mg/mL - [8][9][12]

Mucor sp. Two isolates MIC 180 mg/mL - [8][9][12]

Various

Aspergillus,

Penicillium,

Fusarium

spp.

23 strains

isolated from

bakery

products

MIC₉₀
3.75 - 7.5

mg/mL
- [10]

19 of 23

strains
MFC ≤ 10 mg/mL - [10]

Colletotrichu

m

gloeosporioid

es

- MIC
3.01 - 36.10

mM
- [13]

Botrytis

cinerea
- MIC

3.01 - 36.10

mM
- [13]

Penicillium

expansum
- MIC

3.01 - 36.10

mM
- [13]

Aspergillus

flavus
- MIC

3.01 - 36.10

mM
- [13]

Yeasts

(general)
- MIC 50 - 100 mM 4.0 - 6.0 [14]

Fungi

(general)
- MIC 45 mM 4.0

Aspergillus

fumigatus
- MIC

6.5 - 12.0

mg/mL
- [15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279118
https://pmc.ncbi.nlm.nih.gov/articles/PMC10062613/
https://pubmed.ncbi.nlm.nih.gov/36996100/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279118
https://pmc.ncbi.nlm.nih.gov/articles/PMC10062613/
https://pubmed.ncbi.nlm.nih.gov/36996100/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0279118
https://pmc.ncbi.nlm.nih.gov/articles/PMC10062613/
https://pubmed.ncbi.nlm.nih.gov/36996100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC152452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC152452/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://pubmed.ncbi.nlm.nih.gov/24412414/
https://www.researchgate.net/publication/274595237_Identification_of_3-Phenyllactic_Acid_As_a_Possible_Antibacterial_Substance_Produced_by_Enterococcus_faecalis_TH10
https://www.researchgate.net/publication/226771967_Production_and_Characterization_of_an_Antifungal_Compound_3-Phenyllactic_Acid_Produced_by_Lactobacillus_plantarum_Strain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhizopus

stolonifer
- MIC

6.5 - 12.0

mg/mL
- [15]

Mechanism of Action
The antimicrobial and antifungal activity of (S)-3-Phenyllactic acid is attributed to a multi-

faceted mechanism of action that primarily targets the cell envelope and genetic material.[6]

Scanning electron microscopy has revealed that PLA can cause bacterial cells to form

aggregates, lose cell wall rigidity, and ultimately lyse.[4] The proposed mechanisms include the

disruption of cell wall and membrane integrity, leading to the leakage of intracellular

components, and the binding to and degradation of genomic DNA.[7] In fungi, PLA is also

believed to disrupt cell membrane integrity and inhibit biofilm formation.[11]

Proposed Mechanism of Action of (S)-3-Phenyllactic Acid

(S)-3-Phenyllactic Acid
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Caption: Proposed mechanism of action of (S)-3-Phenyllactic Acid.

Experimental Protocols
The quantitative data presented in this guide were primarily obtained through standardized

antimicrobial susceptibility testing methods. The following are detailed descriptions of the key

experimental protocols.

Broth Microdilution Method for MIC Determination
This method is widely used for determining the MIC of antimicrobial agents against bacteria

and yeast.[16][17]

Preparation of (S)-3-Phenyllactic Acid Stock Solution: A stock solution of (S)-3-Phenyllactic

acid is prepared by dissolving a known weight in a suitable solvent (e.g., dimethyl sulfoxide)

and sterilized by filtration.[5]

Preparation of Microtiter Plates: 100 µL of sterile broth medium (e.g., Brain Heart Infusion for

bacteria, Potato Dextrose Broth for fungi) is dispensed into all wells of a 96-well microtiter

plate.[17]

Serial Dilutions: 100 µL of the (S)-3-Phenyllactic acid stock solution (at 2x the highest

desired concentration) is added to the first column of wells. Serial twofold dilutions are then

performed by transferring 100 µL from one column to the next.[17]

Inoculum Preparation: The test microorganism is cultured to a specific growth phase (e.g.,

mid-exponential phase). The culture is then diluted to a standardized concentration (e.g., 5 x

10⁵ CFU/mL for bacteria).

Inoculation: Each well (except for sterility controls) is inoculated with a specific volume of the

microbial suspension (e.g., 5 µL).[17]

Incubation: The plates are incubated under optimal conditions for the test microorganism

(e.g., 37°C for 24 hours for bacteria, 28°C for 48-72 hours for fungi).
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MIC Determination: The MIC is defined as the lowest concentration of (S)-3-Phenyllactic acid

at which there is no visible growth of the microorganism. This can be assessed visually or by

measuring the optical density at 600 nm using a microplate reader.[6]

Workflow for MIC Determination by Broth Microdilution

Start
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Determine MIC

Click to download full resolution via product page

Caption: General workflow for MIC determination.
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Agar Well Diffusion Method for Antifungal MIC
This method is suitable for determining the antifungal activity of water-soluble compounds

against molds.[9]

Preparation of Fungal Plates: A standardized spore suspension (e.g., 10⁵ spores/mL) of the

test fungus is mixed with molten Potato Dextrose Agar (PDA) and poured into sterile petri

plates.[9]

Well Creation: Once the agar has solidified, wells of a specific diameter (e.g., 6 mm) are

made in the agar using a sterile cork borer.[9]

Application of (S)-3-Phenyllactic Acid: A fixed volume (e.g., 100 µL) of different

concentrations of (S)-3-Phenyllactic acid are added to each well.[9]

Incubation: The plates are incubated at a suitable temperature (e.g., 28°C) for a period

sufficient for fungal growth (e.g., 5 days).[9]

MIC Determination: The MIC is determined as the lowest concentration of (S)-3-Phenyllactic

acid that results in a clear zone of inhibition of fungal growth around the well.[8]

Biosynthesis of 3-Phenyllactic Acid
3-Phenyllactic acid is a product of amino acid metabolism in certain microorganisms. The

primary biosynthetic pathways involve the conversion of phenylalanine or phenylpyruvic acid.
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Biosynthetic Pathways of 3-Phenyllactic Acid
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Caption: Key biosynthetic pathways of 3-Phenyllactic Acid.

Conclusion
(S)-3-Phenyllactic acid exhibits a potent and broad-spectrum antimicrobial and antifungal

activity. The data compiled in this guide underscore its potential as a natural preservative in the

food industry and as a candidate for further investigation in pharmaceutical applications. The

provided experimental protocols offer a standardized approach for researchers to evaluate its

efficacy against a wider range of microorganisms. Further research into its in vivo efficacy,

safety, and mechanisms of action will be crucial for realizing its full therapeutic and industrial

potential.
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[https://www.benchchem.com/product/b555073#antimicrobial-and-antifungal-spectrum-of-s-
3-phenyllactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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